Cas no 7440-03-1 (Niobium)

Niobium structure

Product name:Niobium

CAS No:7440-03-1

MF:Nb

MW:92.9064

MDL:MFCD00011126

CID:564532

PubChem ID:24855926

Niobium Chemical and Physical Properties

Names and Identifiers

- Niobium
- Niobium powder
- Niobium rod
- Niobium slug
- Niobium foil
- Niobium wire
- Niobium pieces
- Niobium ICP Standard
- Niobium ICP Std.
- Niobium standard
- 1000μg
- button
- Niobium ingot
- NiobiuM rod, 1.27cM (0.5in) dia x 10cM (3.9in) length
- NB005850
- NB005860
- NB005851
- NB004200
- NB006100
- NB007925
- NB007935
- NB007910
- NB007941
- NB007942
- NB007940
- NB007945
- NB007930
- NB007920
- NB005115
- NB005120
- NB005125
- NB005130
- NB005140
- NB005100
- NB005110
- NB006840
- NB007110
- NB007600
- NB007200
- NB007300
- NB007700
- NB000360
- NB000315
- NB000316
- NB000110
- NB000160
- NB000420
- NB000210
- NB000270
- NB000301
- NB000170
- NB000230
- NB000344
- NB005135
- NB00NU05
- NB000365
- NB000250
- NB00NU04
- NB000150
- NB000350
- NB000370
- NB000361
- NB00WA04
- NB000130
- NB00WA03
- NB000400
- NB000140
- NB000190
- NB000330
- NB005855
- NB000300
- NB00NU06
- NB000380
- NB00BO45
- NB00WA06
- NB000180
- NB00BO35
- NB000100
- NB00BO65
- NB005865
- NB00NU03
- NB000120
- NB006022
- NB006101
- NB00WA05
- NB00BO55
- niobium element
- niobium-93
- Columbium
- NBE 04PB
- VN 1
- Ventron 00471
- Niobium atom
- Nb
- 05175J654G
- Niobium foil, 0.25mm (0.01in) thick
- niobio
- columbio
- Niobium, IRMM(R) certified Reference Material, 0.02 mm foil
- Niobium, IRMM(R) certified Reference Material, 0.1 mm foil
- Niobium, IRMM(R) certified Reference Material, 0.5 mm wire
- Niob
- Niobium, foil, thickness 0.25 mm, 6 mm diameter, purity 99.9%
- Ni
- MDL： MFCD00011126
- Inchi： 1S/Nb
- InChI Key： GUCVJGMIXFAOAE-UHFFFAOYSA-N
- SMILES： [Nb]

Computed Properties

Exact Mass: 92.90640
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 1
Rotatable Bond Count: 0
Complexity: 0
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Steel gray luster metal, body centered cubic structure. When pure, it has expansibility and ductility. Often made into powder.
Density: 8.57 g/mL at 25 °C(lit.)
Melting Point: 2468 °C (lit.)
Boiling Point: 4742 °C(lit.)
Water Partition Coefficient: Insoluble in water.
Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents, halogens, oxygen.
PSA: 0.00000
LogP: 0.00000
Solubility: Soluble in hot sulfuric acid and hydrofluoric acid, insoluble in hydrochloric acid, nitric acid and aqua regia.
Merck: 13,6584
Sensitiveness: Sensitive to humidity

Niobium Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H250
Warning Statement： P222,P231,P422
Hazardous Material transportation number：UN 1383 4.2/PG 1
WGK Germany：nwg
Hazard Category Code： R17
Safety Instruction： S17-S36-S26
RTECS：QT9900000
Hazardous Material Identification：
Risk Phrases：R17
HazardClass：8
TSCA：Yes
PackingGroup：II
Hazard Level：8
Packing Group：II
Packing Group：II
Safety Term：8

Niobium Customs Data

HS CODE：8112994000
Customs Data：

China Customs Code:
8112994000

Niobium Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	93-4132-100g	Niobium	7440-03-1	Niobiumpowder(99.8%)	100g	1539.0CNY	2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	93-4132-25g	Niobium	7440-03-1	Niobiumpowder(99.8%)	25g	513.0CNY	2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	41-0080-25cm	Niobium	7440-03-1	Niobiumwire(99.95%exceptforTa)	25cm	584.0CNY	2021-07-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	42846-50g	Niobium slug, 3.175mm (0.125in) dia x 6.35mm (0.25in) length, 99.95% (metals basis excluding Ta)	7440-03-1	99.95%	50g	￥2219.00	2023-03-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1250800-25g	Niobium powder, -325 mesh,99.99% (metals basis excluding Ta), Ta<500ppm	7440-03-1	99.99%	25g	￥238.00	2024-08-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	40668-50x100mm	Niobium foil, 0.3mm (0.01in) thick, annealed, 99.8% (metals basis)	7440-03-1	99.8%	50x100mm	￥526.00	2023-03-01
BAI LING WEI Technology Co., Ltd.	41-0060-5pcs	Niobium foil (99.8%)	7440-03-1	(99.8%)	5pcs	￥ 4275	2022-04-25
Cooke Chemical	A6257312-5G	Niobium powder , 99.9%	7440-03-1	80-100nm	5g	RMB 215.20	2025-02-20
abcr	AB203639-50 cm	Niobium foil, 0.5mm (0.02in) thick, annealed, 99.8% (metals basis); .	7440-03-1	99.8%	50 cm	€740.00	2025-02-19
abcr	AB209490-1 pce	Niobium sputtering target, 76.2mm (3.0in) dia x 6.35mm (0.250in) thick, 99.95% (metals basis excluding Ta); .	7440-03-1	99.95%	1 pce	€781.00	2025-02-19